Cas no 123391-66-2 ((5-formylfuran-2-yl)methyl N-phenylcarbamate)
123391-66-2 structure
Product Name:(5-formylfuran-2-yl)methyl N-phenylcarbamate
CAS No:123391-66-2
MF:C13H11NO4
MW:245.230743646622
CID:2618455
PubChem ID:10060410
Update Time:2025-04-21
(5-formylfuran-2-yl)methyl N-phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- (5-formylfuran-2-yl)methyl N-phenylcarbamate
- DTXSID00434962
- 123391-66-2
- 2-Furancarboxaldehyde, 5-[[[(phenylamino)carbonyl]oxy]methyl]-
-
- Inchi: 1S/C13H11NO4/c15-8-11-6-7-12(18-11)9-17-13(16)14-10-4-2-1-3-5-10/h1-8H,9H2,(H,14,16)
- InChI Key: HACKHUKWNRZWQJ-UHFFFAOYSA-N
- SMILES: O1C(C=O)=CC=C1COC(NC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 245.06880783Da
- Monoisotopic Mass: 245.06880783Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 68.5Ų
(5-formylfuran-2-yl)methyl N-phenylcarbamate Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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